Cas no 122372-21-8 (Ethanone, 1-[5-chloro-2-(methylthio)-4-pyrimidinyl]-)

Ethanone, 1-[5-chloro-2-(methylthio)-4-pyrimidinyl]- structure
122372-21-8 structure
Product Name:Ethanone, 1-[5-chloro-2-(methylthio)-4-pyrimidinyl]-
CAS No:122372-21-8
MF:C7H7ClN2OS
MW:202.661278963089
CID:3689765
PubChem ID:14321003
Update Time:2025-04-22

Ethanone, 1-[5-chloro-2-(methylthio)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[5-chloro-2-(methylthio)-4-pyrimidinyl]-
    • 1-(5-Chloro-2-(methylthio)pyrimidin-4-yl)ethanone
    • SCHEMBL882666
    • 122372-21-8
    • DTXSID101231247
    • SB60182
    • 1-[5-Chloro-2-(methylthio)-4-pyrimidinyl]ethanone
    • Inchi: 1S/C7H7ClN2OS/c1-4(11)6-5(8)3-9-7(10-6)12-2/h3H,1-2H3
    • InChI Key: IVWNZCGFZQWBFT-UHFFFAOYSA-N
    • SMILES: C(=O)(C1C(Cl)=CN=C(SC)N=1)C

Computed Properties

  • Exact Mass: 201.9967617Da
  • Monoisotopic Mass: 201.9967617Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 68.2Ų

Ethanone, 1-[5-chloro-2-(methylthio)-4-pyrimidinyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM489554-1g
1-(5-Chloro-2-(methylthio)pyrimidin-4-yl)ethanone
122372-21-8 95%
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$1190 2023-02-03
Alichem
A089005968-1g
1-(5-Chloro-2-(methylthio)pyrimidin-4-yl)ethanone
122372-21-8 95%
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